Cas no 4551-72-8 (1H-Pyrrole-2-carboxamide)

• Product Name: 1H-Pyrrole-2-carboxamide
• CAS No: 4551-72-8
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00273121
• CID: 325578
• PubChem ID: 573553
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide
• 1H-pyrrol-2-carboxamid
• CHEBI:206279
• Pyrrole-2-carboxamide
• BB 0242743
• BS-3736
• A872371
• 2-Pyrrol carboxamide
• CS-0155549
• 1H-Pyrrole-2-carboxylic acid amide
• EN300-119107
• SCHEMBL30350
• AKOS006230371
• Z135897752
• D83540
• CHEMBL4060005
• AMY29101
• DTXSID10341512
• 1-H-pyrrole-2-carboxylic acid amide
• 1H-Pyrrole-2-carboxamide #
• SB23016
• pyrrolecarboxamide
• 4551-72-8
• 1H-Pyrrole-2-carboxamide, AldrichCPR
• pyrrole carboxamide
• MFCD00273121
• SCHEMBL14725912
• 2-pyrrolecarboxamide
• SY327938

• MDL： MFCD00273121
• Inchi： 1S/C5H6N2O/c6-5(8)4-2-1-3-7-4/h1-3,7H,(H2,6,8)
• InChI Key： RLOQBKJCOAXOLR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)N

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 388.1°Cat760mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.6
• PSA: 58.88000
• LogP: 0.81390
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Pyrrole-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides